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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 7-Hydroxyheptanal.
Despite extensive investigation, there is a notable absence of published scientific literature

detailing the discovery of 7-Hydroxyheptanal as a naturally occurring compound. Database

searches and a thorough review of available research have not yielded evidence of its isolation

from plant, animal, or microbial sources. Consequently, this document focuses on the available

chemical and synthetic information for this molecule.

Physicochemical Properties
7-Hydroxyheptanal is a bifunctional organic molecule containing both a hydroxyl and an

aldehyde group. Its structure and properties make it a potential building block in organic

synthesis. A summary of its key physicochemical data is presented in Table 1.

Table 1: Physicochemical Properties of 7-Hydroxyheptanal
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Property Value Source

CAS Number 22054-13-3 [1][2]

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [3]

Predicted Boiling Point 214.5 ± 23.0 °C [4]

Predicted Density 0.937 ± 0.06 g/cm³ [4]

Predicted LogP 1.12810 [4]

Hydrogen Bond Donor Count 1 [3][4]

Hydrogen Bond Acceptor

Count
2 [3][4]

Rotatable Bond Count 6 [3][4]

Exact Mass 130.099379685 Da [3][4]

Synthesis of 7-Hydroxyheptanal
While not confirmed as a natural product, 7-Hydroxyheptanal can be synthesized from a

naturally derived starting material, aleuritic acid. Aleuritic acid is a major component of shellac.

The synthesis involves the oxidative cleavage of the vicinal diol in aleuritic acid.

Experimental Protocol: Synthesis from Aleuritic Acid[6]
Materials:

Aleuritic acid

Sodium hydroxide (NaOH)

Sodium periodate (NaIO₄)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃)
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Anhydrous magnesium sulfate (MgSO₄)

Water

Procedure:

A suspension of aleuritic acid (100 g) is prepared in water (660 ml), and a solution of sodium

hydroxide (13.2 g) in water is added while stirring at a temperature of 0° to 10° C.

To the resulting suspension of sodium aleuritate, a solution of sodium periodate (80 g) in

water (800 ml) is added over a period of 1 hour. The temperature of the reaction mixture

should not exceed 15° C.

Dichloromethane (200 ml) is added, and the mixture is stirred for an additional 2.5 hours at

15° C.

A further portion of dichloromethane (300 ml) and saturated aqueous sodium bicarbonate

(100 ml) are added, and the mixture is stirred vigorously.

The precipitated sodium iodate is removed by filtration.

The dichloromethane layer is separated from the aqueous phase.

The aqueous phase is washed with dichloromethane (500 ml).

The combined dichloromethane extracts are dried over anhydrous magnesium sulfate.

The dichloromethane is removed under reduced pressure (in vacuo) at a temperature below

40° C to yield 7-hydroxyheptanal.

Yield: 43 g

Characterization Data:

νmax: 3400 cm⁻¹, 2700 cm⁻¹, 1710 cm⁻¹

The workflow for this synthesis is illustrated in the following diagram.
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Synthesis of 7-Hydroxyheptanal from Aleuritic Acid

Step 1: Formation of Sodium Aleuritate

Step 2: Oxidative Cleavage

Step 3: Reaction and Extraction

Step 4: Workup and Isolation
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Stir at 0-10°C

Sodium Hydroxide (aq)

Reaction Mixture
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Dichloromethane
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Dichloromethane + NaHCO₃
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Phase Separation

Dichloromethane Layer Aqueous Phase Wash
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Combined Dichloromethane Extracts

with Dichloromethane

Drying (MgSO₄)

Evaporation (<40°C)

7-Hydroxyheptanal
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Caption: Synthetic workflow for 7-Hydroxyheptanal from aleuritic acid.
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Conclusion
In summary, 7-Hydroxyheptanal is a chemical compound for which there is currently no

evidence of natural occurrence in the reviewed scientific literature. Its physicochemical

properties are primarily derived from computational predictions. A documented synthetic route

from the natural product aleuritic acid provides a method for its preparation in a laboratory

setting. This guide serves as a resource for researchers interested in the synthesis and

potential applications of this molecule, while also highlighting the existing knowledge gap

regarding its presence in nature. Further research would be necessary to determine if 7-
Hydroxyheptanal is a yet-to-be-discovered natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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